Cas no 649558-24-7 (L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-)
649558-24-7 structure
Product Name:L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-
CAS No:649558-24-7
MF:C57H89N15O16
MW:1240.40747332573
CID:411287
Update Time:2024-01-29
L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-
- L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alany
- L-Proline, L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl- (9CI)
-
- Inchi: 1S/C57H89N15O16/c1-28(58)43(73)62-32(5)51(81)67-22-10-16-37(67)47(77)59-29(2)44(74)63-33(6)52(82)68-23-11-17-38(68)48(78)60-30(3)45(75)64-34(7)53(83)69-24-12-18-39(69)50(80)66-36(9)54(84)71-26-14-20-41(71)56(86)70-25-13-19-40(70)49(79)61-31(4)46(76)65-35(8)55(85)72-27-15-21-42(72)57(87)88/h28-42H,10-27,58H2,1-9H3,(H,59,77)(H,60,78)(H,61,79)(H,62,73)(H,63,74)(H,64,75)(H,65,76)(H,66,80)(H,87,88)/t28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m0/s1
- InChI Key: JVXGTSPCBVHPOI-RPJCOWQOSA-N
- SMILES: C(N1CCC[C@H]1C(=O)N[C@@H](C)C(=O)N[C@@H](C)C(N1CCC[C@H]1C(=O)O)=O)([C@@H]1CCCN1C(=O)[C@H](C)NC([C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](C)NC([C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](C)NC([C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@@H](N)C)=O)=O)=O)=O
Computed Properties
- Exact Mass: 1213.64611
Experimental Properties
- Density: 1.339±0.06 g/cm3(Predicted)
- Boiling Point: 1610.1±65.0 °C(Predicted)
- PSA: 426.77
- pka: 3.44±0.20(Predicted)
L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl- Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
649558-24-7 (L-Proline,L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-L-prolyl-L-alanyl-L-alanyl-) Related Products
- 58725-39-6(N-Dodecanoyl-L-proline)
- 95153-31-4(Perindoprilat)
- 13485-59-1(L-Alanyl-L-proline)
- 86282-96-4(N-Tetradecanoyl-L-proline)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 127103-11-1(Ac-Ser-Asp-Lys-Pro-OH)
- 39537-23-0(L-Alanyl-L-Glutamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent